Cas no 122970-32-5 (Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI))

Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI) structure
122970-32-5 structure
Product Name:Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI)
CAS No:122970-32-5
MF:C11H15N5O2S
MW:281.334100008011
CID:145628
PubChem ID:452095
Update Time:2025-04-19

Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2',3'-dideoxy-2-(methylthio)- (9CI)
    • [(2S,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)oxolan-2-yl]methanol
    • 2',3'-Dideoxy-2-(methylthio)adenosine
    • Adenosine, 2',3'-dideoxy-2-(methylthio)-
    • ((2S,5R)-5-(6-Amino-2-(methylthio)-9H-purin-9-yl)tetrahydrofuran-2-yl)methanol
    • 122970-32-5
    • SCHEMBL9810717
    • 2-MeS-ddA
    • [(2S,5R)-5-(6-amino-2-methylsulfanyl-purin-9-yl)tetrahydrofuran-2-yl]methanol
    • DTXSID30153816
    • Inchi: 1S/C11H15N5O2S/c1-19-11-14-9(12)8-10(15-11)16(5-13-8)7-3-2-6(4-17)18-7/h5-7,17H,2-4H2,1H3,(H2,12,14,15)/t6-,7+/m0/s1
    • InChI Key: FUAQAWBOOQNDQR-NKWVEPMBSA-N
    • SMILES: S(C)C1N=C(C2=C(N=1)N(C=N2)[C@H]1CC[C@@H](CO)O1)N

Computed Properties

  • Exact Mass: 281.09464591g/mol
  • Monoisotopic Mass: 281.09464591g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 124Ų
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